Cas no 1430933-70-2 (2-(Methylthio)benzo[d]oxazole-6-methanol)
1430933-70-2 structure
Product Name:2-(Methylthio)benzo[d]oxazole-6-methanol
CAS No:1430933-70-2
MF:C9H9NO2S
MW:195.238260984421
CID:4818320
Update Time:2023-08-19
2-(Methylthio)benzo[d]oxazole-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methylthio)benzo[d]oxazole-6-methanol
- 6-Benzoxazolemethanol, 2-(methylthio)-
- (2-(methylthio)benzo[d]oxazol-6-yl)methanol
- (2-methylsulfanyl-1,3-benzoxazol-6-yl)methanol
-
- Inchi: 1S/C9H9NO2S/c1-13-9-10-7-3-2-6(5-11)4-8(7)12-9/h2-4,11H,5H2,1H3
- InChI Key: AWBVUQKVEGMXSF-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2C=CC(CO)=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 1.7
- Topological Polar Surface Area: 71.6
2-(Methylthio)benzo[d]oxazole-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004626-250mg |
2-(Methylthio)benzo[d]oxazole-6-methanol |
1430933-70-2 | 98% | 250mg |
780.97 USD | 2021-06-01 | |
| Alichem | A081004626-500mg |
2-(Methylthio)benzo[d]oxazole-6-methanol |
1430933-70-2 | 98% | 500mg |
1,008.71 USD | 2021-06-01 | |
| Alichem | A081004626-1g |
2-(Methylthio)benzo[d]oxazole-6-methanol |
1430933-70-2 | 98% | 1g |
1,789.13 USD | 2021-06-01 |
2-(Methylthio)benzo[d]oxazole-6-methanol Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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